5-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H12N6O3/c1-8-7-11(15-22-8)12(20)14-9-3-5-10(6-4-9)19-13(21)18(2)16-17-19/h3-7H,1-2H3,(H,14,20)
• InChI Key: KPNQFZZRQDBZFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)C
• Molecular Formula: C13H12N6O3
• Molecular Weight: 300.27 g/mol

Description

5-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C13H12N6O3 and its molecular weight is 300.278. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the area of chemical synthesis has focused on the development of novel compounds with potential antitumor, antimicrobial, and herbicidal activities. For example, the synthesis of 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones has shown curative activity against L-1210 and P388 leukemia, suggesting potential as a prodrug for cancer treatment. This demonstrates the interest in leveraging the structural motifs of isoxazole and tetrazole for synthesizing compounds with significant biological activities (Stevens et al., 1984).

Biological Activity

Compounds related to the structure have been investigated for their biological activity, including cytotoxicity against cancer cells. For instance, derivatives of pyrazole and pyrazolo[1,5-a]pyrimidine have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the potential of such compounds in medicinal chemistry for developing new therapeutic agents (Hassan et al., 2014).

Electrochemical and Physical Properties

Research into the electrochemical and physical properties of isoxazole derivatives has provided insights into their potential use in material science, such as in the development of electrochromic materials. Studies on polyamides containing imidazole units, for instance, have highlighted their good thermal stability, amorphous nature, and potential in various applications due to their inherent viscosities and solubility in a wide range of solvents (Bouck & Rasmussen, 1993).

Synthesis and Application in Agriculture

Compounds with the isoxazole motif have also been synthesized for potential agricultural applications, demonstrating significant herbicidal activity against broadleaf and narrowleaf weeds. This underscores the versatility of such compounds in contributing to the development of new agricultural chemicals (Hamper et al., 1995).